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Compound of Interest

Compound Name: Quercetin 3-Caffeylrobinobioside

Cat. No.: B15593868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document presents a series of hypotheses on the mechanism of

action of Quercetin 3-Caffeylrobinobioside. Due to a lack of direct experimental studies on

this specific molecule, the proposed mechanisms are extrapolated from the known biological

activities of its constituent components: quercetin, caffeic acid, and the robinobioside moiety.

This guide is intended to serve as a foundation for future research.

Introduction
Quercetin 3-Caffeylrobinobioside (CAS: 957110-26-8; Molecular Formula: C36H36O19) is a

complex flavonoid glycoside. It is structurally composed of a quercetin aglycone, a robinobiose

disaccharide (rhamnose and galactose), and a caffeyl group. While its parent compound,

quercetin, is one of the most extensively studied flavonoids with a wide range of biological

activities, Quercetin 3-Caffeylrobinobioside itself remains largely uninvestigated.

This technical guide aims to construct a theoretical framework for the mechanism of action of

Quercetin 3-Caffeylrobinobioside. By dissecting the known functions of its components, we

can propose plausible signaling pathways and cellular effects that may be modulated by this

compound. These hypotheses can guide the design of future experimental protocols to validate

its therapeutic potential.
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The biological activity of Quercetin 3-Caffeylrobinobioside is likely a composite of the

activities of its core components, with potential modifications in bioavailability, solubility, and

potency conferred by their conjugation.

Quercetin: The Bioactive Core
Quercetin is a potent antioxidant and anti-inflammatory agent with pleiotropic effects on cellular

signaling.[1] Its mechanisms of action are multifaceted and include:

Antioxidant Activity: Quercetin directly scavenges reactive oxygen species (ROS) and

reactive nitrogen species (RNS), and chelates metal ions, thereby preventing oxidative

damage to lipids, proteins, and DNA.[2] It can also enhance the endogenous antioxidant

defense system by upregulating enzymes like superoxide dismutase (SOD), catalase (CAT),

and glutathione peroxidase (GSH-Px).[1]

Anti-inflammatory Activity: Quercetin inhibits the production of pro-inflammatory cytokines

such as TNF-α, IL-1β, and IL-6 by modulating key signaling pathways like Nuclear Factor-

kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK).[1]

Anti-cancer Activity: In vitro and in vivo studies have shown that quercetin can inhibit cancer

cell proliferation, induce apoptosis, and suppress angiogenesis and metastasis. It modulates

pathways including PI3K/Akt, Wnt/β-catenin, and p53.[3]

Cardioprotective and Neuroprotective Effects: These are largely attributed to its antioxidant

and anti-inflammatory properties, which protect vascular endothelial cells and neurons from

oxidative stress and inflammation-induced damage.

Caffeic Acid: The Antioxidant Enhancer
The caffeyl group, derived from caffeic acid, is a well-known antioxidant. Its presence is

expected to enhance the overall radical-scavenging capacity of the molecule. The esterification

of flavonoids with phenolic acids like caffeic acid can also modify their lipophilicity, potentially

influencing their interaction with cell membranes and their bioavailability.

Robinobiose: The Modulating Moiety
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The disaccharide robinobiose, attached at the 3-position of quercetin, is likely to significantly

impact the molecule's pharmacokinetic properties. Glycosylation of flavonoids generally

increases their water solubility but can decrease their immediate antioxidant activity compared

to the aglycone. However, the sugar moiety can influence absorption, metabolism, and

distribution in the body. It is plausible that Quercetin 3-Caffeylrobinobioside acts as a

prodrug, being hydrolyzed by gut microbiota or enzymes in the body to release the more active

quercetin aglycone at specific sites.

Hypothesized Mechanisms of Action
Based on the component analysis, we propose the following primary mechanisms of action for

Quercetin 3-Caffeylrobinobioside.

Potent Antioxidant and Anti-inflammatory Effects
We hypothesize that Quercetin 3-Caffeylrobinobioside functions as a powerful anti-

inflammatory agent primarily through the inhibition of the NF-κB signaling pathway. The

quercetin core is the main driver of this activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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